Cas no 1874504-74-1 (Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile)

• Product Name: Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile
• CAS No: 1874504-74-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 5276053
• Update Time: 2025-06-13

Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile

• Inchi： 1S/C11H9NO2/c12-6-10-11(14-10)5-8-3-1-2-4-9(8)13-7-11/h1-4,10H,5,7H2
• InChI Key： XGAMNNCLYLGPGJ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC21C(C#N)O2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile

Comprehensive Overview of Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile (CAS No. 1874504-74-1)

Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile (CAS No. 1874504-74-1) is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound features a benzopyran core fused with an oxirane ring and a carbonitrile functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, material science, and agrochemical development.

The structural complexity of Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile offers a wide range of reactivity, enabling chemists to explore novel synthetic pathways. Its spirocyclic architecture is known to enhance molecular stability and bioavailability, which are critical factors in the design of new therapeutic agents. Recent studies have highlighted its role in the development of photochromic materials, which are increasingly used in smart coatings and optical devices.

In the context of current trends, the demand for spirocyclic compounds like Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile has surged due to their applications in sustainable chemistry and green synthesis. Researchers are actively investigating eco-friendly methods to produce such compounds, aligning with global efforts to reduce environmental impact. Additionally, the compound's potential in bioactive molecule design has sparked interest in its use for treating various diseases, including inflammatory disorders and neurodegenerative conditions.

From a technical perspective, the synthesis of Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile involves multi-step reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize its production. These innovations address common challenges like regioselectivity and stereochemical control, which are frequently discussed in academic and industrial forums.

The compound's CAS No. 1874504-74-1 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly valuable for researchers conducting structure-activity relationship (SAR) studies or exploring its interactions with biological targets. The growing body of literature on Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile underscores its importance in modern chemical research.

Looking ahead, the exploration of Spiro[2H-1-benzopyran-3(4H),2'-oxirane]-3'-carbonitrile is expected to expand into emerging fields such as nanotechnology and drug delivery systems. Its unique structural features make it a promising candidate for designing targeted therapeutics and functional materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing both fundamental and applied research.